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Compound of Interest

Compound Name: FNDR-20123

Cat. No.: B8144553

Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for the proper disposal of FNDR-
20123, a histone deacetylase (HDAC) inhibitor. Adherence to these procedures is essential to

ensure the safety of laboratory personnel and to maintain compliance with environmental

regulations. As a bioactive compound with potential toxicological properties that are not yet fully

characterized, FNDR-20123 must be treated as hazardous chemical waste[1].

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves. All handling and preparation for the disposal of FNDR-20123 should be conducted

within a certified chemical fume hood to prevent the inhalation of dust or aerosols[1].

Step-by-Step Disposal Protocol
1. Waste Identification and Classification:
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FNDR-20123 and any materials contaminated with it are to be classified as hazardous

chemical waste. This is due to its nature as a potent HDAC inhibitor, with some compounds

in this class known to be harmful if swallowed and toxic to aquatic life with long-lasting

effects[1].

2. Waste Segregation and Collection:

Solid Waste:

All solid waste, including residual FNDR-20123 powder, contaminated weighing paper,

pipette tips, gloves, and other consumables, must be collected in a dedicated, leak-proof,

and clearly labeled hazardous waste container[1].

Liquid Waste:

Solutions containing FNDR-20123 should be collected in a separate, compatible, and

properly labeled hazardous liquid waste container.

Do not mix FNDR-20123 waste with other solvent waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) guidelines[1].

In experimental settings where plate contents are disposed of, they should be aspirated

into a disinfectant solution like 5% Virkon and subsequently autoclaved before final

disposal.

3. Container Labeling:

A hazardous waste label must be affixed to the container as soon as the first item of waste is

added.

The label must include:

The words "Hazardous Waste"

The full chemical name: "FNDR-20123" (no abbreviations)

The quantity or percentage of the contents
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The date the container was first used for waste accumulation.

4. Storage of Hazardous Waste:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA). The

SAA must be at or near the point of generation and under the control of laboratory personnel.

The waste container must be kept closed at all times, except when adding waste.

Ensure that the FNDR-20123 waste is segregated from incompatible materials such as

strong acids, bases, or oxidizing agents.

The SAA should be inspected weekly for any signs of leakage.

5. Disposal of Empty Containers:

To be considered non-hazardous, any container that held FNDR-20123 must be triple-rinsed

with a suitable solvent capable of removing all chemical residue. The rinsate from this

process must be collected and disposed of as hazardous liquid waste.

Quantitative Data Summary
While specific quantitative disposal limits for FNDR-20123 are not available, general guidelines

for chemical waste provide context for safe handling and accumulation.

Parameter Guideline Source

Satellite Accumulation Area

(SAA) Maximum Volume

55 gallons of hazardous waste

or 1 quart of acutely toxic

hazardous waste

Time Limit for Full Container in

SAA

Must be removed within 72

hours (3 days) after becoming

full

pH Range for Potential Drain

Disposal (Not Recommended

for FNDR-20123)

5.5 to 10.5 for dilute acids and

bases
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Note: Drain disposal is not recommended for FNDR-20123. All waste must be handled by a

certified hazardous waste management provider.

Disposal Workflow Diagram
The following diagram illustrates the proper disposal workflow for FNDR-20123 waste.
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Caption: Disposal workflow for FNDR-20123 from generation to final disposal.
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This guidance is based on general best practices for hazardous chemical waste management.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific disposal requirements to ensure full compliance with federal, state, and

local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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